2-(5-bromo-2-oxopyridin-1(2H)-yl)-N-methylacetamide

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: 2-(5-bromo-2-oxopyridin-1-yl)-N-methylacetamide
• InChI: InChI=1S/C8H9BrN2O2/c1-10-7(12)5-11-4-6(9)2-3-8(11)13/h2-4H,5H2,1H3,(H,10,12)
• InChI Key: WBCIKUXQHNFROL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C=C(C=CC1=O)Br

Description

2-(5-bromo-2-oxopyridin-1(2H)-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C8H9BrN2O2 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2-(5-bromo-2-oxopyridin-1(2H)-yl)acetate (0.5 g, 1.92 mmol, WO 2009134400) in 2M solution of Methyl amine in THF (5 mL) was stirred at RT for 16 h. The separated solid is collected by filtration and dried under vacuum to afford 2-(5-bromo-2-oxopyridin-1(2H)-yl)-N-methylacetamide as off-white solid, 0.35 g (74%), 1H NMR (400 MHz, DMSO): 8.09 (1H, d, J=4.4 Hz), 7.93 (1H, d, J=2.4 Hz), 7.54 (1H, dd, J=3.0, 9.8 Hz), 6.36 (1H, d, J=9.8 Hz), 4.47 (2H, s), 2.61 (3H, d, J=4.9 Hz). ES-MS: 247.1 (M+2H).